Cas no 120740-67-2 (Carbamimidothioic acid,N,N'-dimethyl-N-3-pyridinyl-, methyl ester)

• Product Name: Carbamimidothioic acid,N,N'-dimethyl-N-3-pyridinyl-, methyl ester
• CAS No: 120740-67-2
• MF: C₉H₁₃N₃S
• MW: 195.284620046616
• CID: 104990
• Update Time: 2024-01-24

Carbamimidothioic acid,N,N'-dimethyl-N-3-pyridinyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,N,N'-dimethyl-N-3-pyridinyl-, methyl ester
• Carbamimidothioic acid, N,N-dimethyl-N-3-pyridinyl-, methyl ester (9CI)
• Carbamimidothioic acid, N,N'-dimethyl-N-3-pyridinyl-, methyl ester

• Inchi： 1S/C9H13N3S/c1-10-9(13-3)12(2)8-5-4-6-11-7-8/h4-7H,1-3H3
• InChI Key： PGBIXOVWSJWIEL-UHFFFAOYSA-N
• SMILES： C(=NC)(SC)N(C)C1=CC=CN=C1

Computed Properties

• Exact Mass: 195.08319
• Monoisotopic Mass: 195.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.8A^2

Experimental Properties

• PSA: 28.49